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Compound Profile: 4-Isopropylbenzoic Acid

4-Isopropylbenzoic acid (also known as Cuminic acid; CAS 536-66-3) is an aromatic monoterpenoid that

can be isolated from natural sources like the stem bark of Bridelia retusa [1] [2]. It is noted in scientific

research for its biological activities, which include acting as a reversible and uncompetitive inhibitor of

mushroom tyrosinase and exhibiting antifungal properties against various species such as Cladosporium

cladosporioides, P. capsici, S. sclerotiorum, and R. cerealis [1] [2].

Physicochemical Properties

The table below summarizes key physical properties of 4-Isopropylbenzoic acid that are relevant for

solution preparation [3] [4].

Property Value / Description

Molecular Formula C10H12O2

Molecular Weight 164.20 g/mol [1] [3] [2]

Appearance White to off-white crystalline powder [1] [4]
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Property Value / Description

Melting Point 117 - 120 °C [3] [4]

Water Solubility Sparingly soluble (152 mg/L at 25 °C) [4]

pKa (Predicted) 4.35 ± 0.10 [3]

Stock Solution Preparation Protocol

The standard protocol for preparing a 609.01 mM stock solution in DMSO is outlined below. This high-

concentration stock is suitable for in vitro applications and can be diluted into various assay buffers.

Materials and Equipment

Compound: 4-Isopropylbenzoic acid (Purity: ≥98%) [3] [4]
Solvent: Anhydrous DMSO (Hygroscopic; use newly opened container) [1]

Equipment: Analytical balance, 1 mL volumetric vial or tube, ultrasonic bath (sonicator), vortex mixer,
and micro-pipettes.

Step-by-Step Procedure

Calculation: To prepare 1 mL of a 609.01 mM stock solution, calculate the required mass of

compound.

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)

Mass = 0.60901 mmol/mL × 1 mL × 164.20 mg/mmol = 100.0 mg

Weighing: Accurately weigh out 100.0 mg of 4-Isopropylbenzoic acid powder and transfer it to a 1

mL vial.

Dissolution:

Add 1 mL of anhydrous DMSO directly to the vial.

Cap the vial securely and vortex for 30-60 seconds to mix.
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Sonicate the solution in an ultrasonic bath for 5-10 minutes, or until the solid has completely

dissolved and the solution appears clear. The solution may need brief warming to 37°C to aid
dissolution [5].

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at

-20°C, where it is stable for at least one month, or at -80°C for stability up to six months [1].

Preparation Table

For convenience, the following table provides the masses needed to make different volumes of the 609.01

mM stock solution.

Final Volume Mass of 4-Isopropylbenzoic Acid

0.5 mL 50.0 mg

1 mL 100.0 mg

5 mL 500.0 mg

Experimental Application Workflow

The following diagram illustrates a typical workflow for using the DMSO stock solution in biological assays,

such as antifungal or tyrosinase inhibition studies.
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Dilution Note: Potential Precipitation

Prepare 609.01 mM Stock Solution

Aliquot Stock Solution

Dilute in Aqueous Buffer

Vortex & Sonicate

Proceed with Bioassay
Precipitation upon dilution
is common. Vortexing and

sonication are critical.

Click to download full resolution via product page

Key Steps for Assay Setup

Aliquot: Thaw a frozen aliquot of the 609.01 mM stock solution at room temperature.

Dilute: Perform serial dilutions from the stock solution into your chosen aqueous assay buffer (e.g.,
PBS, cell culture medium) to achieve the desired working concentrations.

Re-dissolve: It is common for a precipitate to form upon dilution. Vortex the solution vigorously for
several minutes and/or sonicate it in a 37°C water bath until the precipitate fully re-dissolves and

the solution is clear [5]. Ensure the solution is homogeneous before use.
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Assay: Use the freshly prepared working solution immediately in your biological assay.

Critical Notes for Experimental Success

Hygroscopic DMSO: Use newly opened, anhydrous DMSO. Hygroscopic DMSO can absorb water
from the atmosphere, which may affect the solubility of the compound and the final concentration of

your stock solution [1].
Solution Appearance: A properly prepared stock solution should be clear. If solids persist after

sonication, brief warming to 37°C is recommended [5].
In Vivo Considerations: For animal studies, the stock solution can be further diluted using

biocompatible solvents. One referenced protocol uses a mixture of 10% DMSO + 40% PEG300 + 5%
Tween 80 + 45% Saline to achieve a working concentration of 4 mg/mL (24.36 mM) [2].

Safety: This compound may cause skin and serious eye irritation (H315, H319) [4]. Always refer to
the Safety Data Sheet (SDS) and wear appropriate personal protective equipment (PPE) such as

gloves and safety glasses.

Key Applications in Research

The 609.01 mM stock solution in DMSO serves as a stable, intermediate solution for various biological

investigations:

Antifungal Assays: This stock can be diluted to test against fungal pathogens. One study reported

that 200 μg/mL (approximately 1.22 mM) completely inhibited the growth of P. capsici, S.
sclerotiorum, and R. cerealis [1].

Enzyme Inhibition Studies: The solution is suitable for research on tyrosinase inhibition, where 4-
Isopropylbenzoic acid acts as a reversible and uncompetitive inhibitor [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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